Cas no 81760-47-6 (kahweol acetate)

• Product Name: kahweol acetate
• CAS No: 81760-47-6
• MF: C₂₂H₂₈O₄
• MW: 356.455327033997
• CID: 987095
• PubChem ID: 157914
• Update Time: 2025-10-30

kahweol acetate Chemical and Physical Properties

Names and Identifiers

• kahweol acetate
• KAHWEOL ACETATE(RG)
• KAHWEOL ACETATE(RG) PrintBack
• (7-Hydroxy-10b-methyl-3b,4,5,6,7,8,9,10,10a,10b-decahydro-5a,8-methanocyclohepta[5,6]naphtho[2,1-b]furan-7-yl)methyl acetate
• DTXSID101002187
• [(4S,12S,13R,16R,17R)-17-Hydroxy-12-methyl-8-oxapentacyclo[14.2.1.01,13.04,12.05,9]nonadeca-5(9),6,10-trien-17-yl]methyl acetate
• 81760-47-6
• CCRIS 1520

• Inchi： 1S/C22H28O4/c1-14(23)26-13-22(24)12-21-9-5-17-16-7-10-25-18(16)6-8-20(17,2)19(21)4-3-15(22)11-21/h6-8,10,15,17,19,24H,3-5,9,11-13H2,1-2H3/t15-,17-,19+,20-,21?,22+/m1/s1
• InChI Key： OJLWVPDNBQAHRT-PCEBFAEYSA-N
• SMILES： O[C@]1(COC(C)=O)CC23CC[C@@H]4C5C=COC=5C=C[C@@]4(C)[C@@H]2CC[C@@H]1C3

Computed Properties

• Exact Mass: 356.19900
• Monoisotopic Mass: 356.19875937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• PSA: 59.67000
• LogP: 4.29070

kahweol acetate Security Information

• WGK Germany：3

Additional information on kahweol acetate

Exploring Kahweol Acetate (CAS No. 81760-47-6): A Unique Coffee-Derived Compound with Emerging Health Potential

In the realm of bioactive natural compounds, kahweol acetate (CAS No. 81760-47-6) has garnered increasing attention for its distinctive chemical profile and potential health benefits. As a diterpene ester derived from coffee beans, this compound belongs to the same family as kahweol and cafestol, which are recognized for their antioxidant and anti-inflammatory properties. Researchers and health enthusiasts alike are exploring how kahweol acetate may contribute to wellness trends, particularly in the context of coffee bioactive compounds and functional foods.

The structural uniqueness of kahweol acetate lies in its acetylated form, which enhances its lipophilicity compared to its parent molecule. This modification influences its bioavailability and metabolic pathways—a topic frequently searched in pharmacokinetics studies and nutraceutical research. Current studies suggest that 81760-47-6 may interact with cellular signaling pathways related to oxidative stress, making it relevant to discussions about antioxidant supplements and longevity science.

One of the most searched questions regarding kahweol acetate is its presence in different coffee varieties. Unlike its more abundant counterparts, this compound occurs in trace amounts, primarily in Arabica coffee beans, sparking interest in specialty coffee extraction methods. Advanced techniques like supercritical CO₂ extraction are being investigated to isolate kahweol acetate without compromising its integrity—a process often queried in natural product chemistry forums.

The potential therapeutic applications of kahweol acetate align with several trending health topics. Preliminary research indicates it may support metabolic health, a subject dominating wellness searches in 2024. Its interaction with AMPK pathways—a frequent keyword in cellular energy metabolism studies—suggests possible implications for glucose homeostasis. However, researchers emphasize the need for more clinical trials to substantiate these effects, a caveat often overlooked in dietary supplement marketing.

From an industrial perspective, the stability of kahweol acetate under various processing conditions is a hot topic in food technology circles. As consumers increasingly seek clean-label ingredients, understanding how roasting temperatures affect this compound—another frequently searched query—becomes crucial. Studies show that light to medium roasts best preserve 81760-47-6, unlike dark roasts that degrade most diterpenes.

Environmental and sustainability considerations also intersect with kahweol acetate research. The coffee industry faces growing scrutiny regarding byproduct utilization, and this compound represents a high-value target for upcycled coffee ingredients. Innovative approaches to recover kahweol acetate from coffee silverskin—a waste product—are gaining traction in circular economy discussions.

Analytical challenges surrounding kahweol acetate quantification frequently appear in scientific literature searches. Advanced techniques like UHPLC-MS/MS are now enabling more precise measurement of this minor component, addressing a persistent gap in coffee phytochemistry research. This progress supports quality control in developing standardized coffee extracts for research and commercial applications.

Consumer interest in kahweol acetate has surged alongside the popularity of coffee-based skincare. While most searches focus on caffeine's topical benefits, emerging studies suggest this acetylated diterpene may influence skin barrier function through modulation of ceramide metabolism. This connection has sparked innovation in cosmeceutical formulations, though regulatory frameworks for such claims remain stringent.

The global regulatory status of kahweol acetate as a food component varies by region, a nuance often searched by nutraceutical manufacturers. In jurisdictions where coffee diterpenes require disclosure, accurate labeling of 81760-47-6 content becomes essential. This regulatory landscape continues to evolve alongside scientific understanding of these compounds' bioactivity thresholds.

Future research directions for kahweol acetate are increasingly focusing on its synergistic effects with other coffee phytochemicals—a trending topic in whole-food nutrition science. The compound's potential to modulate the activity of coffee polyphenols may explain some of coffee's observed health benefits beyond its individual components, offering exciting avenues for precision nutrition applications.